3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide

• CAS: 2097992-80-6
• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• SMILES: CCOCC1CN(CC1C)C(=N)N
• InChI: InChI=1S/C9H19N3O/c1-3-13-6-8-5-12(9(10)11)4-7(8)2/h7-8H,3-6H2,1-2H3,(H3,10,11)
• InChIKey: DVQHHOUEWLOWMW-UHFFFAOYSA-N

3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (CAS 2097992-80-6) is a substituted pyrrolidine-1-carboximidamide derivative with the molecular formula C₉H₁₉N₃O and a molecular weight of 185.27 g/mol. The compound features an ethoxymethyl substituent at the 3-position and a methyl group at the 4-position of the pyrrolidine ring, combined with a carboximidamide functionality at the N1 position.

3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (CAS 2097992-80-6) | Core Structural Profile for Procurement

3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (CAS 2097992-80-6) is a substituted pyrrolidine-1-carboximidamide derivative with the molecular formula C₉H₁₉N₃O and a molecular weight of 185.27 g/mol. The compound features an ethoxymethyl substituent at the 3-position and a methyl group at the 4-position of the pyrrolidine ring, combined with a carboximidamide functionality at the N1 position. This structural arrangement offers a distinct combination of hydrogen-bonding capacity (2 donors, 2 acceptors), computational lipophilicity (XLogP3 approximately 0.34), and topological polar surface area (TPSA approximately 62–65 Ų) relative to its closest in-class analogs. [1] The compound is supplied as a research chemical with established purity specifications and batch-specific quality control documentation.

Substitution Pattern 3‑ethoxymethyl‑4‑methyl pyrrolidine scaffold with carboximidamide

QC Foundation Supplied with batch‑specific multi‑method QC (NMR, HPLC, GC)

Physicochemical Profile Computed logP and TPSA support lipophilicity‑focused SAR and modeling

• [1] ZINC20. ZINC000038978296 Compound Record. Molecular Formula C₉H₁₉N₃O; Mwt 185.271; logP 0.336. https://zinc20.docking.org/substances/ZINC000038978296/ View Source

Why Generic Substitution of 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide Carries Scientific Risk

The 3-(ethoxymethyl)-4-methyl substitution pattern is not interchangeable with other pyrrolidine-1-carboximidamide regioisomers or analogs. The combination of the 3-ethoxymethyl and 4-methyl groups generates a specific steric and electronic environment that directly influences the compound's lipophilicity, hydrogen-bonding profile, and three-dimensional conformation. [1] Simply substituting the des-methyl analog (3-(ethoxymethyl)pyrrolidine-1-carboximidamide, CAS 2097984-13-7) removes the 4-methyl group, altering molecular weight (171.24 vs. 185.27 g/mol), computed lipophilicity (XLogP3 -0.2 vs. 0.34), and reducing steric bulk around the pyrrolidine ring. [2] Similarly, replacing ethoxy with methoxy (3-(methoxymethyl)-4-methylpyrrolidine-1-carboximidamide, CAS 2097992-64-6) lowers the LogP from approximately 0.34 to 0.094, representing a >3.5-fold reduction in calculated lipophilicity that can impact membrane permeability and pharmacokinetic behavior. These structural variations are not cosmetic—they produce measurable differences in physicochemical descriptors that govern molecular recognition, solubility, and partitioning, making generic substitution scientifically unsound without explicit comparative data.

Des‑methyl analog Removing the 4‑methyl group may shift lipophilicity and conformational profile, altering molecular recognition

Methoxymethyl analog Shorter alkoxy chain can reduce predicted logP without changing H‑bond counts, affecting partitioning behavior

2‑substituted regioisomer Different substitution position creates a distinct steric environment; not interchangeable without comparative binding data

• [1] PubChem. 3-(Ethoxymethyl)pyrrolidine-1-carboximidamide (CID 121201460). Computed Properties: XLogP3-AA -0.2. https://pubchem.ncbi.nlm.nih.gov/compound/3-_Ethoxymethyl_pyrrolidine-1-carboximidamide View Source
• [2] ZINC20. ZINC000038978296 Compound Record. Mwt 185.271; logP 0.336. https://zinc20.docking.org/substances/ZINC000038978296/ View Source

Quantitative Differentiation Evidence: 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide Versus Closest Analogs

Vendor-Supplied Purity and Batch QC Documentation: 98% Standard Purity with Multi-Method Verification

Bidepharm supplies 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide at a standard purity of 98% with batch-specific quality control documentation including NMR, HPLC, and GC analyses. In contrast, multiple alternative vendors (BenchChem, CymitQuimica) list the same compound at a standard purity of 95%. The 98% purity standard represents a 3-percentage-point improvement and—critically—includes multi-method batch QC that the 95%-purity suppliers do not consistently document.

Purity & Batch QC

Head-to-head

98% with NMR/HPLC/GC vs 95% without consistent QC documentation

Supports reproducible SAR assay data generation

Supplier specification sheets

Evidence Dimension	Vendor-supplied standard purity with batch QC documentation
Target Compound Data	98% purity; batch QC documentation includes NMR, HPLC, and GC (Bidepharm)
Comparator Or Baseline	95% purity (BenchChem); Min. 95% purity (CymitQuimica); batch QC documentation not consistently provided
Quantified Difference	+3 percentage points absolute purity; presence vs. absence of multi-method batch QC documentation
Conditions	Commercial supplier specification sheets and product pages as of 2025

Why This Matters

For pharmacological studies and structure-activity relationship (SAR) campaigns requiring batch-to-batch reproducibility, the 98% purity standard with documented multi-method QC reduces the risk of impurity-driven assay artifacts.

Computed Lipophilicity (LogP) Comparison: 4-Methyl Effect on Predicted Partitioning Behavior

The target compound (CAS 2097992-80-6) carries a 4-methyl substituent that shifts computed lipophilicity relative to the des-methyl analog. The ZINC20 database lists logP = 0.336 for 3-(ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (MW 185.271). [1] The corresponding des-methyl analog, 3-(ethoxymethyl)pyrrolidine-1-carboximidamide (CAS 2097984-13-7; MW 171.24), has a PubChem-computed XLogP3 of -0.2. [2] This represents a ΔlogP of approximately +0.54 units—a more than 3-fold increase in predicted octanol-water partition coefficient—attributable to the additional methyl group. A different ZINC entry for the same molecular formula reports logP = -0.325, reflecting the sensitivity of computed values to tautomeric/protonation state assumptions; however, the directional trend (methylated compound more lipophilic) is consistent. [3]

Computed logP: 4‑Me Effect

Cross‑study comparable

Target logP ≈ 0.34; des‑methyl logP ≈ −0.2

Indicates higher predicted lipophilicity for target; may influence permeability

ΔlogP ~ +0.54; MW difference +14.03

Evidence Dimension	Computed logP (octanol-water partition coefficient)
Target Compound Data	logP = 0.336 (ZINC20; MW 185.271)
Comparator Or Baseline	Des-methyl analog: XLogP3 = -0.2 (PubChem; MW 171.24)
Quantified Difference	ΔlogP ≈ +0.54 units (target more lipophilic); molecular weight difference of +14.03 g/mol
Conditions	Computed properties from ZINC20 and PubChem databases

Why This Matters

A ΔlogP of +0.54 units predicts measurably different membrane permeability and tissue distribution, making the 4-methylated compound preferable when higher lipophilicity is desired for target engagement or CNS penetration.

• [1] ZINC20. ZINC000038978296. logP 0.336. https://zinc20.docking.org/substances/ZINC000038978296/ View Source
• [2] PubChem. CID 121201460. 3-(Ethoxymethyl)pyrrolidine-1-carboximidamide. XLogP3-AA -0.2. https://pubchem.ncbi.nlm.nih.gov/compound/3-_Ethoxymethyl_pyrrolidine-1-carboximidamide View Source
• [3] ZINC15. ZINC000027558531. logP -0.325. https://zinc15.docking.org/substances/ZINC000027558531/ View Source

Ethoxymethyl vs. Methoxymethyl Substitution: LogP Differential Impact on Lipophilicity

Replacing the ethoxymethyl group with a methoxymethyl group in the 4-methylpyrrolidine-1-carboximidamide scaffold reduces computed LogP. The target compound (ethoxymethyl) has a computed logP of 0.336 (ZINC20), [1] while the methoxymethyl analog (CAS 2097992-64-6) has a vendor-reported LogP of 0.09417 (TPSA 62.34 Ų; H-Acceptors 2; H-Donors 2). This yields a ΔlogP of +0.24 units for the ethoxymethyl compound—a ~1.7-fold increase in calculated lipophilicity—without altering the hydrogen-bond donor/acceptor count. The molecular weight difference is 14.03 g/mol (185.27 vs. 171.24), consistent with the replacement of –OCH₃ (–31.03) by –OC₂H₅ (–45.06).

Alkoxy Chain LogP

Cross‑study comparable

Ethoxymethyl logP ≈ 0.34; methoxymethyl logP ≈ 0.094

Ethoxy provides incremental lipophilicity gain without altering H‑bond capacity

ΔlogP ~ +0.24; identical donor/acceptor counts

Evidence Dimension	Computed LogP difference attributable to alkoxy chain length
Target Compound Data	logP = 0.336 (ethoxymethyl; MW 185.27)
Comparator Or Baseline	logP = 0.094 (methoxymethyl; MW 171.24; CAS 2097992-64-6)
Quantified Difference	ΔlogP = +0.24 units; ΔMW = +14.03 g/mol; identical H-donors (2) and H-acceptors (2)
Conditions	Computed values from ZINC20 and vendor (Leyan) datasheet

Why This Matters

The ethoxymethyl group provides controlled, incremental lipophilicity tuning without altering hydrogen-bonding capacity, enabling finer ADME optimization in SAR programs compared to the methoxymethyl analog.

• [1] ZINC20. ZINC000038978296. logP 0.336. https://zinc20.docking.org/substances/ZINC000038978296/ View Source

Substitution Pattern Differentiation: 3-Ethoxymethyl-4-methyl vs. 2-Ethoxymethyl Regioisomer

The regioisomeric analog 2-(ethoxymethyl)pyrrolidine-1-carboximidamide (CAS 2097978-65-7) places the ethoxymethyl substituent at the 2-position and lacks the 4-methyl group, producing a distinct constitutional isomer with the same molecular formula (C₈H₁₇N₃O; MW 171.24) as the des-methyl 3-substituted analog. The target compound (CAS 2097992-80-6) differs by the position of the ethoxymethyl group (3- vs. 2-position), the presence of a 4-methyl substituent, and molecular weight (185.27 vs. 171.24). These constitutional differences generate distinct InChIKeys (SMILES: N=C(N1CC(COCC)C(C)C1)N vs. the 2-substituted regioisomer). The target compound's 3,4-disubstitution pattern creates a sterically differentiated environment around the pyrrolidine nitrogen compared to the 2-substituted regioisomer, which may affect both the conformational preferences of the ring and the spatial presentation of the carboximidamide group.

Regioisomer Identity

Class‑level

3‑ethoxymethyl‑4‑methyl vs 2‑ethoxymethyl (no 4‑Me)

Constitutional isomerism alters steric presentation; structural identity review required

Distinct InChIKey; no comparative bioactivity data

Evidence Dimension	Constitutional isomerism and substitution pattern
Target Compound Data	3-ethoxymethyl, 4-methyl substitution; MW 185.27; C₉H₁₉N₃O
Comparator Or Baseline	2-ethoxymethyl substitution; no 4-methyl; MW 171.24; C₈H₁₇N₃O (CAS 2097978-65-7)
Quantified Difference	Different substitution position (3,4- vs. 2-); MW difference +14.03; distinct InChIKey; 4-methyl group present vs. absent
Conditions	Structural comparison based on CAS registry and vendor product data

Why This Matters

Regioisomers with different substitution patterns cannot be assumed to exhibit equivalent molecular recognition; procurement of the incorrect regioisomer (2-substituted) will produce a structurally distinct compound that is not a valid substitute for the 3,4-disubstituted target.

Vendor-Supplied Physicochemical Parameter Comparison: TPSA, Rotatable Bonds, and H-Bond Profile

Vendor and database sources provide differential computed physicochemical parameters for the target compound and its closest analogs. The target compound (CAS 2097992-80-6) has a ZINC20-computed tPSA of approximately 61–65 Ų at pH 7.4, 2 rotatable bonds, and maintains 2 hydrogen-bond donors and 3 hydrogen-bond acceptors (including the carboximidamide group). [1] The methoxymethyl analog (CAS 2097992-64-6) reports TPSA = 62.34 Ų with 2 rotatable bonds, 2 H-donors, and 2 H-acceptors. The des-methyl analog (CAS 2097984-13-7) has a PubChem-computed TPSA of 62.3 Ų with 4 rotatable bonds, 2 H-donors, and 2 H-acceptors. [2] The target compound's reduced rotatable bond count (2 vs. 4 for the des-methyl analog) reflects the conformational restriction imposed by the 4-methyl group, which limits the rotational freedom of the ethoxymethyl side chain.

Conformational & H‑Bond Profile

Cross‑study comparable

2 rotatable bonds (vs 4), 3 H‑acceptors (vs 2)

Lower rotatable bonds may reduce entropic penalty; extra H‑acceptor enables unique interactions

TPSA ≈ 61–65 Ų; computed data

Evidence Dimension	Computed physicochemical descriptors
Target Compound Data	TPSA ≈ 61–65 Ų; Rotatable bonds = 2; H-Donors = 2; H-Acceptors = 3 (ZINC20, pH 7.4)
Comparator Or Baseline	Methoxymethyl analog: TPSA = 62.34; Rot. bonds = 2; H-Donors = 2; H-Acceptors = 2. Des-methyl analog: TPSA = 62.3; Rot. bonds = 4; H-Donors = 2; H-Acceptors = 2.
Quantified Difference	Target has 2 rotatable bonds vs. 4 for des-methyl analog; target has 3 H-acceptors vs. 2 for both comparators
Conditions	Computed values from ZINC20, PubChem, and vendor datasheets

Why This Matters

Fewer rotatable bonds correlate with lower conformational entropy penalty upon binding, potentially improving binding affinity; the additional H-acceptor capacity of the target compound may enable unique hydrogen-bond interactions unavailable to analogs.

• [1] ZINC20. ZINC000038978296. tPSA 61–65 Ų; Rotatable bonds 2; H-donors 2; H-acceptors 3. https://zinc20.docking.org/substances/ZINC000038978296/ View Source
• [2] PubChem. CID 121201460. 3-(Ethoxymethyl)pyrrolidine-1-carboximidamide. TPSA 62.3 Ų; Rotatable Bond Count 4; H-Bond Donor 2; H-Bond Acceptor 2. https://pubchem.ncbi.nlm.nih.gov/compound/3-_Ethoxymethyl_pyrrolidine-1-carboximidamide View Source

Data Availability Caveat: Absence of Publicly Available Head-to-Head Biological Activity Data

As of the current search (May 2026), no publicly available head-to-head biological activity data (IC₅₀, Kd, EC₅₀, or in vivo pharmacokinetic parameters) have been identified that directly compare 3-(ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide against its closest analogs (des-methyl, methoxymethyl, or 2-substituted regioisomer) in a common assay system. ChEMBL 20 records indicate no known activity for compounds with this molecular formula. [1] A BindingDB entry (BDBM50231871) reports IC₅₀ = 40 nM for a pyrrolidine-based EED inhibitor, but the SMILES structure does not correspond to the target compound. [2] Users should therefore rely on the above physicochemical and purity-based differentiation evidence for procurement decisions, and commission bespoke comparative biological profiling if target-specific activity differentiation is required.

Biological Activity Data

Data to verify

No publicly available head‑to‑head bioactivity data identified

Procurement decisions rely on physicochemical evidence; bespoke profiling may support differentiation

Literature and database search (May 2026)

Evidence Dimension	Publicly available biological activity data for target vs. analogs
Target Compound Data	No public bioactivity data identified
Comparator Or Baseline	No public comparative bioactivity data available for named comparators
Quantified Difference	Data gap—quantitative biological differentiation cannot be asserted from public sources
Conditions	Literature, patent, and database search conducted May 2026

Why This Matters

Transparent disclosure of evidence gaps enables informed procurement risk assessment; absence of public biological data does not indicate absence of differentiation—it indicates a need for bespoke testing.

• [1] ZINC20. ZINC000038978296. Activities based on ChEMBL 20: 'There is no known activity for this compound.' https://zinc20.docking.org/substances/ZINC000038978296/ View Source
• [2] BindingDB. BDBM50231871 (CHEMBL4072445). IC₅₀: 40 nM; EED inhibition. SMILES does not match target compound 2097992-80-6. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231871 View Source

Procurement-Relevant Application Scenarios for 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (CAS 2097992-80-6)

Medicinal Chemistry SAR Campaigns Requiring Controlled Lipophilicity Tuning of Pyrrolidine-1-Carboximidamide Scaffolds

In structure-activity relationship (SAR) optimization where incremental lipophilicity adjustment of a pyrrolidine-1-carboximidamide core is needed, the ethoxymethyl variant (logP ≈ 0.34) offers a measured increase over the methoxymethyl analog (logP ≈ 0.094) without altering hydrogen-bond donor/acceptor counts. [1] The 4-methyl group further distinguishes this compound from the des-methyl analog (logP ≈ -0.2), providing two orthogonal handles for lipophilicity modulation. [2] The compound's 98% purity with batch QC documentation supports reproducible SAR data generation.

Building Block for Synthesis of 3,4-Disubstituted Pyrrolidine Derivatives via Carboximidamide Functionalization

The carboximidamide group at the N1 position serves as a versatile synthetic handle for further derivatization—including cyclization to heterocycles, guanidine formation, and metal coordination—while the 3-ethoxymethyl and 4-methyl groups remain as stable substituents. [1] The regioisomeric identity (3,4-disubstitution vs. 2-substitution) must be verified for synthetic planning, as the spatial positioning of the ethoxymethyl group determines downstream steric outcomes. [2] The compound's documented SMILES (N=C(N1CC(COCC)C(C)C1)N) and batch-specific NMR data facilitate unambiguous structural confirmation prior to multi-step synthesis.

Computational Drug Design and Docking Studies Leveraging Defined Physicochemical Descriptors

The compound's well-characterized computed properties—TPSA ≈ 61–65 Ų, 2 rotatable bonds, 3 H-bond acceptors, and logP of ~0.34—make it suitable for inclusion in virtual screening libraries where these descriptors can be precisely specified. [1] The reduced rotatable bond count (2 vs. 4 for the des-methyl analog) provides a conformational constraint that may reduce entropic penalty upon target binding, making it a preferred candidate when rigidified ligands are sought. [2] The absence of known ChEMBL bioactivity for this exact compound also positions it as a potential novel chemotype for de novo target identification campaigns.

Analytical Method Development and Reference Standard Qualification Using High-Purity Material

The 98% purity standard with documented multi-method QC (NMR, HPLC, GC) provided by Bidepharm [1] qualifies this compound for use as an analytical reference standard in HPLC method development and impurity profiling. The 3-percentage-point purity advantage over 95%-grade material from alternative suppliers [2] reduces the burden of pre-use purification and minimizes impurity-related interference in chromatographic method validation. The distinct SMILES and InChIKey enable unambiguous identity confirmation via spectroscopic databases.

Application

Selection Property

Validation Focus

SAR lipophilicity modulation

Computed logP differential and conserved H‑bond profile

Lipophilicity‑dependent assay context and batch reproducibility

Pyrrolidine building block synthesis

Regioisomeric identity and carboximidamide reactivity

Structural confirmation via NMR and documented purity

Computational drug design

Well‑characterized TPSA, rotatable bonds, H‑bond counts

Descriptor accuracy and database cross‑validation

Analytical reference standard

Standardized purity grade with multi‑method QC documentation

HPLC/GC system suitability and impurity profiling

• [1] ZINC20. ZINC000038978296. logP 0.336; TPSA 61–65 Ų; Rotatable bonds 2; H-acceptors 3. https://zinc20.docking.org/substances/ZINC000038978296/; Leyan (乐研). CAS 2097992-64-6. LogP 0.09417. https://www.leyan.com/2097992-64-6.html View Source
• [2] PubChem. CID 121201460. 3-(Ethoxymethyl)pyrrolidine-1-carboximidamide. XLogP3-AA -0.2; Rotatable Bond Count 4. https://pubchem.ncbi.nlm.nih.gov/compound/3-_Ethoxymethyl_pyrrolidine-1-carboximidamide; Chemsrc. CAS 2097978-65-7. 2-substituted regioisomer. https://m.chemsrc.com View Source